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Compound of Interest

Compound Name:
4-(3-Chloro-4-fluorophenoxy)-2-

methylaniline

CAS No.: 946786-08-9

Cat. No.: B1328395

Get Quote

Technical Guide: 4-(3-Chloro-4-
fluorophenoxy)-2-methylaniline
Chemical Identity & Nomenclature
This compound acts as a pharmacophore scaffold, combining a sterically defined aniline head

(2-methylaniline) with a halogenated phenoxy tail (3-chloro-4-fluorophenoxy). This specific

substitution pattern is engineered to optimize binding affinity within the hydrophobic pocket of

kinase domains (e.g., c-Met, VEGFR, EGFR).
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Property Data

CAS Number 946786-08-9

Common Name 4-(3-Chloro-4-fluorophenoxy)-2-methylaniline

Systematic IUPAC Name
4-(3-Chloro-4-fluorophenoxy)-2-

methylbenzenamine

Synonyms

4-(3-Chloro-4-fluorophenoxy)-o-

toluidineBenzenamine, 4-(3-chloro-4-

fluorophenoxy)-2-methyl-BD605138 (Catalog

ID)

Molecular Formula C₁₃H₁₁ClFNO

Molecular Weight 251.68 g/mol

SMILES Cc1cc(ccc1N)Oc2ccc(F)c(Cl)c2

InChI Key XDRMFRDZJQVBDO-UHFFFAOYSA-N

Pharmaceutical Applications
Role in Drug Development
This aniline derivative serves as the "bottom-half" scaffold for constructing Type II Kinase

Inhibitors. The phenoxy ether linkage provides rotational flexibility, allowing the halogenated

phenyl ring to penetrate deep into the hydrophobic back-pocket of the ATP-binding site.

Target Class: Tyrosine Kinase Inhibitors (TKIs).[1]

Mechanism: The 2-methyl group on the aniline ring induces a conformational twist that forces

the molecule into a bioactive conformation, often enhancing selectivity for kinases like c-Met

(Hepatocyte Growth Factor Receptor) and VEGFR-2.

Structural Homology: It is a structural analog to the core scaffolds found in Foretinib and

Cabozantinib, where the phenoxy-aniline motif bridges the ATP-binding hinge region and the

hydrophobic pocket.
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Synthesis Protocol
The synthesis follows a convergent route involving a Nucleophilic Aromatic Substitution (

) followed by a chemoselective reduction.

Step 1: Ether Linkage Formation ( )
Reaction: Coupling of 3-chloro-4-fluorophenol with 4-fluoro-2-methyl-1-nitrobenzene.

Reagents: Potassium Carbonate (

), DMF or DMSO.[2]

Conditions: 80–100°C, Inert Atmosphere (

).

Mechanism: The phenoxide ion attacks the electron-deficient 4-position of the nitrobenzene.

The nitro group activates the ring for nucleophilic attack, while the fluorine acts as the

leaving group.

Step 2: Nitro Reduction
Reaction: Reduction of the nitro intermediate to the aniline.

Method A (Catalytic):

(gas), Pd/C (10%), Methanol/Ethanol.

Method B (Chemical): Iron powder (Fe), Ammonium Chloride (

), Ethanol/Water (Bechamp Reduction).

Purification: Crystallization from Ethanol/Heptane or Column Chromatography.

Step-by-Step Experimental Workflow
Charge Reactor: Add 1.0 eq of 3-chloro-4-fluorophenol and 1.2 eq of

to DMF. Stir at RT for 30 min to form the phenoxide.
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Addition: Add 1.0 eq of 4-fluoro-2-methyl-1-nitrobenzene dropwise.

Heating: Heat to 90°C for 4-6 hours. Monitor by HPLC for disappearance of phenol.

Workup: Cool to RT, pour into ice water. Filter the precipitated nitro-intermediate solid. Wash

with water.[3]

Reduction: Dissolve intermediate in Ethanol. Add 10% Pd/C (5 wt%). Hydrogenate at 40 psi

for 3 hours.

Isolation: Filter catalyst over Celite. Concentrate filtrate.[3] Recrystallize to obtain off-white

solid.

Visualization of Synthesis Pathway[7][8]
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Caption: Convergent synthesis route via nucleophilic aromatic substitution and catalytic

hydrogenation.

Physical & Chemical Properties
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Property Value Note

Appearance Off-white to pale brown solid
Oxidation sensitive (store

under inert gas)

Melting Point 68°C - 72°C (Predicted) Typical for diaryl ether anilines

Solubility
DMSO, Methanol, Ethyl

Acetate
Insoluble in water

pKa (Amine) ~4.0 - 4.5
Weakly basic due to aryl

withdrawal

LogP ~3.9 Highly lipophilic

Safety & Handling (MSDS Summary)
Hazard Classification: Irritant (Skin/Eye), Acute Toxicity (Oral).

Handling: Use in a fume hood.[4] Avoid dust formation.[4]

Storage: Keep container tightly closed in a dry, well-ventilated place. Store at 2-8°C

(Refrigerate) to prevent oxidation of the amine.

Incompatibility: Strong oxidizing agents, Acid chlorides, Anhydrides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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